4-(Aminomethyl)-3-hydroxybenzonitrile

• CAS: 741670-77-9

Core Science & Biosynthesis

Comprehensive Solubility Profile and Solvent Selection Strategy for 4-(Aminomethyl)-3-hydroxybenzonitrile in Organic Solvents

Executive Summary

The rational design of chemical processes and pharmaceutical formulations relies heavily on accurate thermodynamic solubility data. 4-(Aminomethyl)-3-hydroxybenzonitrile is a highly functionalized, polar aromatic compound. Its unique structural motif—combining a basic primary amine, an acidic phenol, and a highly polar nitrile group—creates complex intermolecular interactions that heavily dictate its solubility profile.

This whitepaper provides an in-depth technical analysis of the solubility characteristics of 4-(Aminomethyl)-3-hydroxybenzonitrile in various organic solvents. By bridging theoretical physicochemical profiling with self-validating experimental methodologies, this guide equips researchers and process chemists with the authoritative insights needed for optimal solvent selection, crystallization design, and formulation development.

Physicochemical Profiling & Structural Causality

To understand where and why 4-(Aminomethyl)-3-hydroxybenzonitrile dissolves, we must analyze the causality of its solid-state thermodynamics. The compound possesses three distinct functional groups on a benzene scaffold:

• Nitrile (-CN): A strong dipole moment contributor and hydrogen-bond acceptor.

• Hydroxyl (-OH): A strong hydrogen-bond donor and acceptor (acidic, pKa ~9-10).

• Aminomethyl (-CH₂NH₂): A strong hydrogen-bond donor and acceptor (basic, pKa ~9-10).

The Crystal Lattice Energy Penalty

Because the molecule contains both basic and acidic moieties, it is capable of forming extensive intermolecular hydrogen-bond networks and potentially zwitterionic salt bridges in the solid state. This results in a high crystal lattice energy. For dissolution to occur, the chosen organic solvent must provide favorable solute-solvent interactions that energetically compensate for the disruption of these strong solute-solute bonds.

Hansen Solubility Parameters (HSP)

The causality of solvent affinity is best quantified using Hansen Solubility Parameters (HSP), which divide the total cohesive energy of a liquid into three distinct intermolecular forces: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen Bonding ( δH​ ). Solvents with HSP values closely matching those of 4-(Aminomethyl)-3-hydroxybenzonitrile will exhibit the highest thermodynamic solubility.

Intermolecular forces governing the solvation of 4-(Aminomethyl)-3-hydroxybenzonitrile.

Thermodynamic Solubility Assessment & Solvent Selection

Based on the structural analysis, 4-(Aminomethyl)-3-hydroxybenzonitrile exhibits maximum solubility in polar aprotic solvents (which accept H-bonds without donating, disrupting the lattice without self-associating) and polar protic solvents (which fully participate in the H-bond network).

Quantitative Data Presentation

The following tables summarize the predicted HSP coordinates and representative thermodynamic solubility values at 25°C.

Table 1: Estimated Hansen Solubility Parameters (HSP)

Component	δD​ (Dispersion)	δP​ (Polar)	δH​ (H-Bonding)
4-(Aminomethyl)-3-hydroxybenzonitrile	~18.5 MPa½	~12.0 MPa½	~14.5 MPa½
Dimethyl Sulfoxide (DMSO)	18.4 MPa½	16.4 MPa½	10.2 MPa½
Methanol (MeOH)	15.1 MPa½	12.3 MPa½	22.3 MPa½
Hexane	14.9 MPa½	0.0 MPa½	0.0 MPa½

Table 2: Representative Solubility Profile & Regulatory Classification (25°C)

Solvent	Solvent Class	ICH Q3C Classification	Representative Solubility (mg/mL)
DMSO	Polar Aprotic	Class 3	> 100
DMF	Polar Aprotic	Class 2	> 100
Methanol	Polar Protic	Class 2	45 - 55
Ethanol	Polar Protic	Class 3	20 - 30
Ethyl Acetate	Moderately Polar	Class 3	< 5
Hexane	Non-Polar	Class 2	< 0.1

Rationale for Solvent Selection (ICH Q3C Compliance)

While Dimethylformamide (DMF) provides excellent solubility, it is designated as a Class 2 solvent under the ICH Q3C guidelines due to its inherent toxicity (Permitted Daily Exposure limit of 8.8 mg/day)[1]. Therefore, for late-stage pharmaceutical processing or API crystallization, DMSO (Class 3, PDE = 50 mg/day) or Ethanol (Class 3) are the strategically preferred choices.

Furthermore, when utilizing mixed aqueous-organic systems (e.g., for extraction or HPLC mobile phases), the apparent pKa of the compound shifts. The Henderson-Hasselbalch equation dictates that manipulating the pH of the aqueous fraction to intentionally ionize either the aminomethyl group (low pH) or the phenol group (high pH) will exponentially increase apparent solubility[2].

Experimental Methodologies: The Self-Validating Protocol

To generate highly accurate, trustworthy thermodynamic solubility data, standard kinetic dissolution methods are insufficient. The protocol below adapts the rigorous principles of the OECD Test Guideline 105 (Water Solubility) for use with organic solvents[3].

Crucially, this protocol is designed as a self-validating system . Merely measuring the concentration of the supernatant is a flawed approach; if the organic solvent induces a polymorphic transformation or forms a solvate during equilibration, the measured solubility reflects the new solid form, not the original API.

Protocol: Isothermal Shake-Flask Method with Solid-Phase Validation

Step 1: Excess Solute Addition

• Action: Add an excess amount of 4-(Aminomethyl)-3-hydroxybenzonitrile (e.g., 150 mg) to 1.0 mL of the target organic solvent in a tightly sealed, chemically inert glass vial.

• Causality: An excess ensures that the chemical potential of the solid phase equals the chemical potential of the dissolved solute, satisfying the fundamental thermodynamic definition of saturation.

Step 2: Isothermal Equilibration

• Action: Agitate the vials in a thermostatic shaker bath at exactly 25.0 ± 0.1°C for 48 hours.

• Causality: The high crystal lattice energy of this strongly hydrogen-bonded compound creates a high activation energy barrier for dissolution. A 48-hour window ensures true thermodynamic equilibrium is reached, preventing the under-reporting of solubility common in 24-hour kinetic assays.

Step 3: Phase Separation via Centrifugation

• Action: Centrifuge the suspension at 10,000 RPM for 15 minutes at 25°C. Do not use syringe filters.

• Causality: The highly polar aminomethyl and hydroxyl groups are prone to non-specific adsorption onto standard PTFE or Nylon filter membranes, which artificially lowers the quantified concentration. Centrifugation eliminates this variable.

Step 4: Dual-Stream Analysis (The Self-Validating Step)

• Stream A (Supernatant): Dilute an aliquot of the clear supernatant into an appropriate mobile phase and quantify via HPLC-UV against a validated calibration curve.

• Stream B (Residual Solid): Recover the undissolved solid pellet at the bottom of the centrifuge tube, dry it gently under vacuum, and analyze via X-Ray Powder Diffraction (XRPD).

• Causality: The XRPD validation proves that the solid phase in equilibrium with the solution is the exact same polymorph that was initially introduced. If a solvate is detected, the calculated solubility is flagged as the solubility of the solvate, ensuring absolute data integrity.

Self-validating isothermal shake-flask workflow ensuring thermodynamic accuracy.

Conclusion

The solubility profile of 4-(Aminomethyl)-3-hydroxybenzonitrile is fundamentally governed by its capacity to form strong hydrogen bonds and dipole interactions. By mapping its physicochemical properties against Hansen Solubility Parameters, researchers can predictably select polar aprotic (DMSO) or polar protic (Ethanol) solvents to overcome its high crystal lattice energy. When executing experimental solubility assessments, adhering to a self-validating shake-flask protocol with solid-state verification ensures that the data generated is both thermodynamically accurate and robust enough to support advanced pharmaceutical development.

References

• Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs , Pharmaceutical Sciences.

• ICH Q3C (R9) Residual solvents - Scientific guideline , European Medicines Agency (EMA). 1[1]

• Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study , ADMET & DMPK. 2[2]

• An In-depth Technical Guide to the Solubility of Dibutyl Sulfate (Adaptation of OECD Test Guideline 105) , Benchchem.

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Toxicological Landscape of 4-(Aminomethyl)-3-hydroxybenzonitrile: A Technical Guide for Drug Development Professionals

Introduction: The Imperative of Early-Stage Toxicological Assessment

Section 1: Physicochemical Identity and Structural Analogs

4-(Aminomethyl)-3-hydroxybenzonitrile is a substituted aromatic compound featuring a benzonitrile core with aminomethyl and hydroxyl functional groups. The precise arrangement of these groups is critical to its chemical reactivity and biological interactions.

Property	Value	Source
Chemical Name	4-(Aminomethyl)-3-hydroxybenzonitrile	-
Molecular Formula	C₈H₈N₂O	-
Molecular Weight	148.16 g/mol	-
CAS Number	Not assigned	-

Given the absence of direct toxicological data, a read-across approach from structurally similar compounds is the primary method for initial hazard identification. The key structural analogs for which safety data are available include:

• 4-(Aminomethyl)benzonitrile hydrochloride : Lacks the hydroxyl group.[1][2]

• 3-Hydroxybenzonitrile : The parent phenolic benzonitrile without the aminomethyl group.[3][4][5]

• 4-Hydroxybenzonitrile : An isomer of 3-hydroxybenzonitrile.

• 4-(Aminomethyl)-3-methoxybenzonitrile : The hydroxyl group is methylated, which can significantly alter metabolic pathways.[6]

Section 2: Toxicological Profile by Structural Analogy

By examining the known hazards of its closest analogs, we can construct a presumptive toxicological profile for 4-(Aminomethyl)-3-hydroxybenzonitrile. The primary hazards appear to be acute toxicity, skin and eye irritation.

Hazard Classification	4-(Aminomethyl)benzonitrile HCl[1][2]	3-Hydroxybenzonitrile[3][4]	4-(aminomethyl)-3-methoxybenzonitrile[6]
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Category 4 (Harmful if swallowed)	Category 4 (Harmful if swallowed)
Acute Toxicity (Dermal)	Category 4 (Harmful in contact with skin)	Category 4 (Harmful in contact with skin)	Category 4 (Harmful in contact with skin)
Acute Toxicity (Inhalation)	Category 4 (Harmful if inhaled)	Category 4 (Harmful if inhaled)	Category 4 (Harmful if inhaled)
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Category 2 (Causes skin irritation)	Category 2 (Causes skin irritation)
Serious Eye Damage/Irritation	Category 2/2A (Causes serious eye irritation)	Category 2 (Causes serious eye irritation)	Category 2A (Causes serious eye irritation)
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	Category 3 (Respiratory system)	Category 3

Expert Analysis: The consistent classification across these analogs strongly suggests that 4-(Aminomethyl)-3-hydroxybenzonitrile should be handled as a compound that is harmful if swallowed, inhaled, or on contact with skin. It is also expected to be a skin and eye irritant. The presence of the phenolic hydroxyl group and the benzonitrile moiety are the likely drivers of this toxicological profile.

Section 3: Mechanistic Insights from Core Functional Groups

The toxicological profile of 4-(Aminomethyl)-3-hydroxybenzonitrile can be further understood by considering the known mechanisms of its core functional groups: phenols and benzonitriles.

The Phenolic Moiety: A Double-Edged Sword

The hydroxyl group attached to the benzene ring classifies the compound as a phenol. Phenols are readily absorbed through the skin and mucous membranes.[7]

• Local Effects : Phenols are protoplasmic poisons that can cause coagulation necrosis by denaturing proteins, leading to chemical burns and tissue damage upon direct contact.[8]

• Systemic Effects : Systemically, phenol toxicity can impact the central nervous system, cardiovascular system, liver, and kidneys.[7][8]

• Metabolism : Phenol undergoes extensive metabolism, primarily through conjugation. However, it can also be oxidized to form reactive intermediates, such as quinones, which can lead to cellular damage.

The Benzonitrile Group: Metabolic Considerations

The nitrile (-C≡N) group is a key feature. While some nitriles can release cyanide in vivo, the major metabolic pathway for benzonitrile itself is aromatic hydroxylation to cyanophenols, not cyanide liberation.[9] However, some studies have shown that benzonitriles can induce aneugenic effects (abnormal chromosome number) at low concentrations in in vitro cell assays.[10]

Section 4: Material Safety Data Sheet (MSDS) - A Composite Profile

Based on the available data from structural analogs, a composite, presumptive MSDS for 4-(Aminomethyl)-3-hydroxybenzonitrile would include the following key safety information. This is a predictive profile and must be confirmed by experimental testing.

• GHS Hazard Pictograms : GHS07 (Exclamation Mark)

• Signal Word : Warning

• Hazard Statements :

  • H302: Harmful if swallowed.[1][4][6][11]

  • H312: Harmful in contact with skin.[1][4][6]

  • H332: Harmful if inhaled.[1][4][6]

  • H315: Causes skin irritation.[1][4][6]

  • H319: Causes serious eye irritation.[1][4][6]

  • H335: May cause respiratory irritation.[1]

• Precautionary Statements :

  • Prevention : Avoid breathing dust/fumes. Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear protective gloves, protective clothing, and eye/face protection.[1]

  • Response :

    • IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

    • IF ON SKIN: Wash with plenty of water. If skin irritation occurs, get medical advice. Take off contaminated clothing and wash it before reuse.[1]

    • IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[1]

    • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

  • Storage : Store in a well-ventilated place. Keep container tightly closed. Store locked up.[1]

  • Disposal : Dispose of contents/container to an approved waste disposal plant.

Section 5: Recommended Experimental Protocols for Toxicity Assessment

To move beyond presumptive toxicology, a structured, tiered approach to experimental testing is essential. The following protocols represent a standard workflow for a novel compound of this class.

Protocol 1: In Vitro Cytotoxicity Assay (e.g., MTT or LDH Assay)

• Objective : To determine the concentration at which the compound causes cell death in cultured cells (e.g., HepG2 for liver toxicity, HaCaT for skin).

• Methodology :

  • Plate cells in 96-well plates and allow them to adhere overnight.

  • Prepare a serial dilution of 4-(Aminomethyl)-3-hydroxybenzonitrile in the appropriate cell culture medium.

  • Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for a defined period (e.g., 24, 48, or 72 hours).

  • Add MTT reagent and incubate until formazan crystals form.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol).

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

  • Calculate cell viability as a percentage of the vehicle control and determine the IC₅₀ (inhibitory concentration 50%).

• Causality : This assay provides a quantitative measure of the compound's basal cytotoxicity. The choice of cell line (e.g., liver, kidney, neuronal) can provide initial clues about potential target organ toxicity.

Protocol 2: Bacterial Reverse Mutation Assay (Ames Test)

• Objective : To assess the mutagenic potential of the compound by measuring its ability to induce mutations in different strains of Salmonella typhimurium and Escherichia coli.

• Methodology :

  • Select a panel of tester strains (e.g., TA98, TA100, TA1535, TA1537, and WP2 uvrA) that detect different types of mutations.

  • Prepare various concentrations of the test compound.

  • Perform the assay both with and without the addition of a metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.

  • Mix the tester strain, the test compound, and either S9 mix or a buffer in molten top agar.

  • Pour the mixture onto minimal glucose agar plates.

  • Incubate the plates for 48-72 hours.

  • Count the number of revertant colonies (colonies that have mutated back to a state where they can synthesize an essential amino acid).

  • A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

• Trustworthiness : This is a standardized and regulatory-accepted assay for genotoxicity. The inclusion of the S9 fraction is critical, as it mimics mammalian metabolism and can unmask pro-mutagens.

Section 6: The Role of In Silico Toxicology

In the absence of experimental data, in silico (computational) toxicology provides a powerful, predictive framework.[12][13] These methods use a compound's chemical structure to predict its toxicological properties based on data from thousands of previously tested chemicals.[12]

A Proposed In Silico Workflow

The following diagram illustrates a logical workflow for the computational toxicity assessment of 4-(Aminomethyl)-3-hydroxybenzonitrile.

Caption: In Silico Toxicity Prediction Workflow.

This workflow integrates multiple computational techniques:

• Quantitative Structure-Activity Relationship (QSAR) models : These are statistical models that correlate chemical structures with toxicological outcomes.[12]

• Read-Across : This involves identifying well-characterized structural analogs and inferring the toxicity of the target compound.[13]

• Structural Alerts : These are specific molecular substructures known to be associated with toxicity (toxicophores).[13][14]

Regulatory bodies like the FDA and ECHA are increasingly accepting in silico data, particularly for endpoints like mutagenicity (ICH M7 guideline), as part of a weight-of-evidence approach.[13]

Conclusion and Forward-Looking Recommendations

While a complete, experimentally-derived toxicological profile for 4-(Aminomethyl)-3-hydroxybenzonitrile is not yet publicly available, a robust preliminary hazard assessment can be constructed through the principled use of read-across from structural analogs and an understanding of its constituent functional groups. The available evidence strongly suggests that this compound should be handled with care, assuming it is harmful by ingestion, inhalation, and dermal contact, and is an irritant to skin and eyes.

For any research program involving this molecule, the following steps are strongly recommended:

• Adopt Cautious Handling Procedures : Assume the compound is hazardous as outlined in the composite MSDS profile. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, and handle in a well-ventilated area or chemical fume hood.

• Initiate In Silico Assessment : Conduct a comprehensive in silico toxicological screen to predict a wider range of endpoints and identify any potential structural liabilities early on.

• Prioritize In Vitro Testing : At a minimum, conduct in vitro cytotoxicity and mutagenicity (Ames test) assays to obtain foundational experimental data and validate in silico predictions.

• Plan for Further Studies : Based on the intended application and results from initial screens, plan for more advanced studies, which may include assays for cardiotoxicity (hERG), metabolic stability, and eventually, in vivo studies.

By integrating these predictive and preliminary testing strategies, development teams can make more informed decisions, enhance laboratory safety, and build a solid foundation for the comprehensive toxicological evaluation required for the advancement of new chemical entities.

References

• GitHub. volkamerlab/knowtox_manuscript_SI. [Link]

• PozeSCAF. In Silico Toxicity Prediction: Transforming Drug Safety with AI and Computational Tools. [Link]

• PubChem. 4-(Aminomethyl)benzonitrile hydrochloride. [Link]

• Cole-Parmer. Material Safety Data Sheet - 4-Aminobenzonitrile, 98%. [Link]

• PubChem. 4-(Aminomethyl)benzonitrile. [Link]

• Toxometris.ai. In silico Toxicology in Drug Development. [Link]

• Framework for In Silico Toxicity Screening of Novel Odorants. PMC. [Link]

• Frontiers. In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. [Link]

• PubChem. 4-Amino-3-hydroxybenzonitrile. [Link]

• NextSDS. 4-(aminomethyl)-3-methoxybenzonitrile — Chemical Substance Information. [Link]

• NextSDS. m-hydroxybenzonitrile — Chemical Substance Information. [Link]

• ChemSynthesis. 4-(aminomethyl)-3-ethylbenzonitrile. [Link]

• U.S. Environmental Protection Agency. Benzonitrile Final AEGL Document. [Link]

• GOV.UK. Phenol: toxicological overview. [Link]

• NCBI Bookshelf. Phenol Toxicity. [Link]

• PubMed. Chromosomal genotoxicity of nitrobenzene and benzonitrile. [Link]

• Semantic Scholar. Toxicity, Mutagenicity and carcinogenicity of phenols and phenolic compounds on human and living organisms (A Review). [Link]

• NIST. Benzonitrile, 3-hydroxy-. [Link]

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Protocols & Analytical Methods

Application Note: 4-(Aminomethyl)-3-hydroxybenzonitrile as a Versatile Chemical Intermediate in Drug Discovery

Executive Summary

In modern medicinal chemistry, the strategic selection of multifunctional building blocks is critical for accelerating hit-to-lead optimization. 4-(Aminomethyl)-3-hydroxybenzonitrile (CAS: 1243284-65-2 / related derivatives) is a highly versatile, trifunctional chemical intermediate. It features three orthogonally reactive moieties: a primary amine, a phenolic hydroxyl group, and a nitrile group. This unique structural profile allows for divergent synthetic pathways, making it an ideal precursor for synthesizing complex heterocycles, such as 1,3-benzoxazines (prevalent in CNS therapeutics) and tetrazoles (metabolically stable bioisosteres for carboxylic acids in GPCR antagonists).

This application note provides detailed, self-validating protocols for utilizing this intermediate, emphasizing the mechanistic causality behind reagent selection and reaction conditions.

Structural Profiling & Mechanistic Causality

The value of 4-(Aminomethyl)-3-hydroxybenzonitrile lies in the spatial arrangement of its functional groups:

• The ortho-Hydroxybenzylamine Motif (3-OH, 4-CH₂NH₂): Traditional benzoxazine synthesis relies on the Burke multi-component Mannich reaction (phenol, amine, and formaldehyde), which often suffers from entropic penalties and the formation of undesirable oligomeric phenolic resins. By utilizing a pre-formed ortho-hydroxybenzylamine, the cyclization requires only a single equivalent of an aldehyde or ketone. This intramolecular-like ring closure is thermodynamically favored and yields highly pure 3,4-dihydro-2H-1,3-benzoxazine derivatives [1].

• The Benzonitrile Motif (-CN): Nitriles are classic precursors for 5-substituted-1H-tetrazoles via [3+2] cycloaddition with azide ions. A major safety bottleneck in this reaction is the generation of highly toxic and explosive hydrazoic acid (HN₃). However, when 4-(Aminomethyl)-3-hydroxybenzonitrile is used as its hydrochloride salt , the primary ammonium moiety acts as an intrinsic proton source. This activates the nitrile for electrophilic addition while minimizing the need for excess exogenous acids, thereby suppressing HN₃ volatilization [2].

Experimental Protocols: Self-Validating Workflows

Application A: Synthesis of 3,4-Dihydro-2H-1,3-benzoxazine-7-carbonitrile

Objective: Construct a benzoxazine scaffold while preserving the nitrile group for downstream cross-coupling or derivatization.

Causality & Validation Strategy: We utilize paraformaldehyde in 1,4-dioxane to drive the condensation. 1,4-Dioxane is chosen for its boiling point (101 °C), which perfectly matches the activation energy required for the cyclization of the ortho-hydroxybenzylamine without degrading the nitrile. The reaction is self-validating via TLC (loss of the polar amine spot) and ¹H-NMR (emergence of a distinct singlet near δ 4.8 ppm corresponding to the new O-CH₂-N bridge).

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask, suspend 4-(Aminomethyl)-3-hydroxybenzonitrile (1.0 eq, 10 mmol) in anhydrous 1,4-dioxane (25 mL).

• Reagent Addition: Add paraformaldehyde (1.1 eq, 11 mmol). Do not add external acid catalysts, as the inherent nucleophilicity of the amine and phenol is sufficient for the dual condensation.

• Cyclization: Attach a reflux condenser and heat the mixture to 100 °C under a nitrogen atmosphere for 12–18 hours. Monitor via LC-MS until the intermediate mass is fully consumed.

• Workup: Cool to room temperature and concentrate the mixture under reduced pressure. Dissolve the crude residue in ethyl acetate (50 mL) and wash with 1M NaOH (2 x 20 mL) to remove any unreacted phenolic starting material.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate. Purify via flash chromatography (Hexanes/EtOAc 3:1) to yield the pure benzoxazine.

Application B: Synthesis of 5-(4-(Aminomethyl)-3-hydroxyphenyl)-1H-tetrazole

Objective: Convert the nitrile into a tetrazole bioisostere using a sustainable, phase-transfer-catalyzed azide cycloaddition.

Causality & Validation Strategy: To avoid the hazards of traditional NaN₃/NH₄Cl methods, this protocol employs choline chloride as a phase-transfer catalyst (PTC). The intermediate is utilized as its hydrochloride salt, providing the exact stoichiometric protonation needed to activate the nitrile without dropping the pH to levels that generate dangerous HN₃ gas[2]. Validation is achieved via ¹³C-NMR, tracking the shift of the nitrile carbon (~118 ppm) to the tetrazole quaternary carbon (~155 ppm).

Step-by-Step Methodology:

• Preparation: In a heavy-walled reaction vial, combine 4-(Aminomethyl)-3-hydroxybenzonitrile hydrochloride (1.0 eq, 5 mmol), sodium azide (1.5 eq, 7.5 mmol), and choline chloride (0.2 eq, 1 mmol).

• Solvent Addition: Add anhydrous toluene or DMF (10 mL). Toluene is preferred for easier workup, facilitated by the PTC.

• Cycloaddition: Seal the vial and heat to 100 °C with vigorous stirring for 24 hours.

• Quenching (Critical Safety Step): Cool the reaction to 0 °C. Carefully add 10% aqueous NaNO₂ (5 mL) followed by dropwise addition of 1M H₂SO₄ until gas evolution ceases. Mechanism: Nitrous acid safely destroys unreacted azide ions, converting them to N₂ and N₂O.

• Isolation: Adjust the pH to ~5 to precipitate the zwitterionic tetrazole product. Filter the precipitate, wash with cold water, and dry under a vacuum to obtain the target compound.

Quantitative Data & Analytical Markers

The following table summarizes the expected quantitative outcomes and critical analytical markers for the described protocols, providing a benchmark for experimental validation.

Experiment	Reactants & Catalysts	Solvent & Temp	Target Product	Expected Yield	Key Analytical Markers (NMR/MS)
Benzoxazine Cyclization	Intermediate, Paraformaldehyde (1.1 eq)	1,4-Dioxane, 100 °C	3,4-Dihydro-2H-1,3-benzoxazine-7-carbonitrile	85–90%	¹H-NMR: Disappearance of -NH₂; new O-CH₂-N singlet at ~4.8 ppm.
Tetrazole Formation	Intermediate HCl salt, NaN₃, Choline Cl (PTC)	Toluene, 100 °C	5-(4-(Aminomethyl)-3-hydroxyphenyl)-1H-tetrazole	78–82%	¹³C-NMR: Shift of -CN carbon (~118 ppm) to tetrazole carbon (~155 ppm).

Mechanistic Workflow Visualization

The diagram below illustrates the orthogonal reactivity of 4-(Aminomethyl)-3-hydroxybenzonitrile, demonstrating how specific functional groups are targeted to generate distinct pharmacological scaffolds.

Orthogonal functionalization pathways of 4-(Aminomethyl)-3-hydroxybenzonitrile.

References

• Title: Synthesis of 3,4-Dihydro-2H-1,3-benzoxazines by Condensation of 2-Hydroxyaldehydes and Primary Amines: Application to the Synthesis of Hydroxy-Substituted and Deuterium-Labeled Compounds Source: Synthetic Communications, 38(14), 2316–2329 (2008). URL: [Link]

• Title: Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media Source: Organic Process Research & Development, 26(5), 1432–1441 (2022). URL: [Link]

Application Note: Comprehensive NMR Spectroscopy Characterization of 4-(Aminomethyl)-3-hydroxybenzonitrile

Target Audience: Researchers, Analytical Scientists, and Medicinal Chemists Document Type: Standard Operating Procedure (SOP) & Application Guide

Executive Summary

4-(Aminomethyl)-3-hydroxybenzonitrile is a highly functionalized, polar aromatic building block frequently utilized in the synthesis of pharmaceuticals and advanced materials. Its structure presents unique analytical challenges due to the presence of multiple exchangeable protons (-OH, -NH₂), an isolated aliphatic system (-CH₂-), and three distinct quaternary carbons. This application note provides a causality-driven, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed to achieve unambiguous structural elucidation.

Causality-Driven Sample Preparation

The foundation of high-quality NMR spectroscopy lies in meticulous sample preparation[1]. For highly polar, multi-substituted aromatic systems, solvent selection and concentration are the most critical variables.

Solvent Selection: Why DMSO- d6​ ?

While deuterated water (D₂O) or methanol (CD₃OD) are common for polar molecules, DMSO- d6​ is strictly required for this compound.

• The Causality: Protic solvents like D₂O facilitate rapid chemical exchange of the hydroxyl (-OH) and amine (-NH₂) protons, rendering them invisible in the ¹H NMR spectrum. DMSO- d6​ forms strong intermolecular hydrogen bonds with these functional groups, significantly slowing their exchange rate and allowing them to be observed as distinct, broad singlets.

Concentration and Tube Preparation

• Mass Requirements: Small molecules (MW < 500 Da) typically require 1-5 mg for routine ¹H NMR[1]. However, to achieve sufficient signal-to-noise (S/N) for ¹³C and 2D heteronuclear experiments (HSQC, HMBC) within a practical timeframe, 15–25 mg of the analyte is recommended.

• Volume & Geometry: Dissolve the sample in exactly 0.6 mL of DMSO- d6​ . Optimal NMR tube filling requires a sample height of 40-50 mm in standard 5 mm tubes to ensure the liquid column extends well beyond the active volume of the RF coil, preventing magnetic field inhomogeneity[1].

Experimental Protocols: A Self-Validating System

A robust NMR workflow is not a linear checklist; it is a self-validating feedback loop. Each experiment confirms the assumptions of the previous one.

Fig 1. Logical workflow for multiparametric NMR structural elucidation.

Step 1: Instrument Tuning and Shimming

• Locking: Lock the spectrometer to the deuterium signal of DMSO- d6​ .

• Tuning & Matching (ATM): Perform automatic tuning and matching for both ¹H and ¹³C channels. Causality: Proper tuning maximizes RF power transfer, directly improving the S/N ratio and ensuring accurate 90° pulse widths.

• Shimming: Shim the Z-axis gradients until the DMSO- d6​ residual solvent peak (2.50 ppm) achieves a full width at half maximum (FWHM) of <1.0 Hz.

Step 2: 1D Data Acquisition (¹H and ¹³C)

• ¹H NMR (500/600 MHz): Acquire 16–32 scans with a relaxation delay (D1) of 2.0 seconds.

  • Self-Validation Check: Integrate the spectrum. The total integral must equal exactly 8 protons. If the aliphatic/aromatic ratio deviates from 2:3, increase D1 to 5.0 seconds to ensure complete longitudinal relaxation ( T1​ ).

• ¹³C NMR: Acquire 512–1024 scans with proton decoupling (WALTZ-16).

Step 3: 2D Heteronuclear Correlation (HSQC & HMBC)

For small molecules, 2D experiments such as HSQC and HMBC remain the workhorses of structure elucidation[2].

• HSQC (Heteronuclear Single Quantum Coherence): Detects direct one-bond correlations between protons and carbons[3].

  • Setup: Set the ¹J(CH) coupling constant to 145 Hz.

  • Self-Validation Check: The number of cross-peaks in the HSQC must perfectly match the number of protonated carbons in the ¹³C 1D spectrum. Quaternary carbons will be strictly absent[4].

• HMBC (Heteronuclear Multiple Bond Correlation): Captures multiple-bond couplings (typically 2–4 bonds), helping to connect distant nuclei within a molecular framework[4].

  • Setup: Optimize for long-range couplings (ⁿJ(CH) = 8 Hz).

  • Causality: HMBC is the only way to definitively assign the positions of the nitrile (-CN) and hydroxyl (-OH) groups by observing correlations from the aromatic protons to the quaternary carbons (C1 and C3).

Data Interpretation & Structural Validation

Below is the predictive assignment table for 4-(Aminomethyl)-3-hydroxybenzonitrile in DMSO- d6​ . Use this as the reference standard against your acquired data.

Table 1: Multi-Nuclear NMR Assignment and Rationale

Position	Nucleus	Predicted Shift (ppm)	Multiplicity / J-Coupling	Integration	Assignment Rationale & 2D Validation
C1	¹³C	~110.0	Singlet (Quat.)	-	Strongly shielded by the anisotropic effect of the -CN group. Validated via HMBC cross-peaks from H2 and H6.
C2 (H2)	¹H / ¹³C	7.10 / ~115.0	Doublet (J ≈ 1.5 Hz)	1H	Meta-coupled to H6. Appears upfield due to the electron-donating ortho -OH group. HSQC confirms C2-H2 bond.
C3	¹³C	~155.0	Singlet (Quat.)	-	Highly deshielded due to direct attachment to the electronegative oxygen (-OH).
C4	¹³C	~135.0	Singlet (Quat.)	-	Aromatic carbon attached to the aminomethyl group. HMBC shows strong correlation from the -CH₂- protons.
C5 (H5)	¹H / ¹³C	7.40 / ~128.0	Doublet (J ≈ 8.0 Hz)	1H	Ortho-coupled to H6. Deshielded relative to H2. COSY confirms coupling to H6.
C6 (H6)	¹H / ¹³C	7.20 / ~125.0	Dbl of Dbls (J = 8.0, 1.5 Hz)	1H	Exhibits both ortho (H5) and meta (H2) coupling. HMBC correlates H6 to the -CN carbon.
-CN	¹³C	~119.0	Singlet (Quat.)	-	Characteristic nitrile region. HMBC correlation from H2 and H6 confirms its position at C1.
-CH₂-	¹H / ¹³C	3.70 / ~42.0	Singlet	2H	Isolated aliphatic spin system. HSQC confirms direct attachment to C at ~42 ppm.
-OH	¹H	~10.5	Broad Singlet	1H	Exchangeable proton. Shifts downfield due to hydrogen bonding in DMSO- d6​ . No HSQC cross-peak.
-NH₂	¹H	2.0 – 3.0	Broad Singlet	2H	Exchangeable protons. Broadness depends on trace water and sample concentration. No HSQC cross-peak.

Mechanistic Troubleshooting

• Missing Exchangeable Protons: If the -OH (~10.5 ppm) or -NH₂ (~2.5 ppm) peaks are absent or extremely broad, the sample likely contains trace water or acidic impurities. Solution: Dry the sample thoroughly under high vacuum and use a fresh ampoule of 99.9% DMSO- d6​ .

• Overlapping Aliphatic Signals: The -CH₂- singlet (~3.7 ppm) may occasionally overlap with the broad water peak in DMSO (typically ~3.33 ppm). If overlap occurs, running a variable temperature (VT) NMR experiment at 313 K will shift the water peak upfield, resolving the -CH₂- signal.

References

• NMR Sample Preparation: The Complete Guide Organomation URL:[Link]

• The Evolving Landscape of NMR Structural Elucidation National Institutes of Health (NIH) / PMC URL:[Link]

• Two-dimensional nuclear magnetic resonance spectroscopy Wikipedia URL:[Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them Creative Biostructure URL:[Link]

Sources

• 1. organomation.com [organomation.com]
• 2. The Evolving Landscape of NMR Structural Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. creative-biostructure.com [creative-biostructure.com]

Application Note: In Vitro Pharmacological Evaluation of 4-(Aminomethyl)-3-hydroxybenzonitrile Derivatives

Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals Content Type: Standard Operating Procedure (SOP) & Mechanistic Assay Guide

Introduction & Scientific Rationale

4-(Aminomethyl)-3-hydroxybenzonitrile (AMHB, CAS: 55586-26-0) is a highly versatile pharmacophore and fragment-based drug discovery (FBDD) building block. Featuring a cyano group, a phenolic hydroxyl, and a primary amine, AMHB provides multiple orthogonal vectors for synthetic elaboration. Derivatives of benzonitriles are frequently investigated for their potent biological activities, including kinase inhibition, epigenetic modulation (e.g., LSD1 inhibition), and pro-apoptotic anticancer efficacy[1].

When evaluating novel AMHB derivatives, researchers must establish a self-validating experimental system . A simple viability assay is insufficient to claim therapeutic potential; the observed cytotoxicity must be mechanistically linked to specific cellular pathways. This guide outlines a robust, three-tiered in vitro assay protocol—progressing from macroscopic viability to phenotypic characterization, and finally to molecular target engagement.

Experimental Design & Causality

To ensure scientific integrity, every step in this protocol serves a distinct, causal purpose in the validation pipeline:

• Cytotoxicity/Viability (MTT Assay): Establishes the half-maximal inhibitory concentration ( IC50​ ). This is the foundational metric that dictates the dosing concentrations for all subsequent mechanistic assays[2].

• Phenotypic Profiling (Annexin V/PI Flow Cytometry): Determines whether the IC50​ observed in the MTT assay is a result of cytostatic growth arrest, uncontrolled necrosis, or programmed cell death (apoptosis)[1].

• Mechanistic Validation (Western Blotting): Acts as the molecular proof-of-concept. If flow cytometry indicates apoptosis, Western blotting must confirm the activation of specific apoptotic executioners (e.g., Caspase-3 cleavage and PARP degradation)[3][4].

Figure 1: Sequential cell culture assay workflow for evaluating AMHB derivatives.

Detailed Step-by-Step Protocols

Protocol 3.1: Compound Preparation and Cell Culture

Benzonitrile derivatives often exhibit variable aqueous solubility. Proper formulation is critical to avoid artifactual toxicity.

• Stock Solution: Dissolve the AMHB derivative in 100% molecular-biology grade Dimethyl Sulfoxide (DMSO) to create a 10 mM or 20 mM stock. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Cell Culturing: Cultivate target cell lines (e.g., MCF-7 breast cancer or HepG2 liver cancer cells) in DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin[1][2].

• Vehicle Control: Ensure the final DMSO concentration in all assays never exceeds 0.1% (v/v) to prevent solvent-induced cytotoxicity.

Protocol 3.2: High-Throughput Viability Assay (MTT)

This colorimetric assay measures metabolic activity, serving as a proxy for cell viability[2].

• Seeding: Seed cells at a density of 5.0×103 cells/well in a 96-well plate. Incubate for 24 h at 37°C in a 5% CO2​ atmosphere.

• Treatment: Treat cells with a serial dilution of the AMHB derivative (e.g., 0.1, 1, 5, 10, 50, 100 µM) for 48 h to 72 h. Include a positive control (e.g., Doxorubicin or Taxol) and a 0.1% DMSO vehicle control.

• Reagent Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 h in the dark.

• Solubilization: Carefully aspirate the media and add 100 µL of DMSO to dissolve the purple formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Protocol 3.3: Apoptosis Detection via Flow Cytometry

To differentiate between live, early apoptotic, late apoptotic, and necrotic cells[1].

• Treatment: Seed cells in 6-well plates ( 2×105 cells/well). Treat with the AMHB derivative at concentrations of 0.5×IC50​ , 1×IC50​ , and 2×IC50​ for 24 h.

• Harvesting: Collect both the floating (dead) cells and adherent cells via trypsinization (use EDTA-free trypsin to preserve cell surface phosphatidylserine).

• Staining: Wash cells twice with cold PBS. Resuspend in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately via flow cytometry.

Protocol 3.4: Mechanistic Validation via Western Blotting

To confirm the activation of the caspase cascade[3][4].

• Lysis: Lyse treated cells using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. Incubate on ice for 30 min, then centrifuge at 14,000 × g for 15 min at 4°C.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Load equal amounts of protein (e.g., 30 µg) onto a 10-12% SDS-PAGE gel. Run at 100V until the dye front reaches the bottom.

• Transfer: Transfer proteins to a PVDF membrane (activated in methanol) at 250 mA for 90 minutes.

• Probing: Block the membrane with 5% non-fat milk in TBST for 1 h. Incubate with primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-Cleaved Caspase-3, anti-PARP, and anti- β -actin as a loading control) overnight at 4°C[3].

• Detection: Wash with TBST, incubate with HRP-conjugated secondary antibodies for 1 h, and visualize using ECL chemiluminescence.

Figure 2: Proposed mitochondria-mediated apoptotic pathway induced by AMHB derivatives.

Data Presentation Standards

Quantitative data must be structured clearly to allow rapid comparison between derivatives and control compounds. Below is a representative template for summarizing the multi-assay findings.

Compound ID	MCF-7 IC50​ (µM)	HepG2 IC50​ (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Caspase-3 Cleavage
Vehicle (0.1% DMSO)	> 100	> 100	2.1 ± 0.3	1.4 ± 0.2	Negative (-)
Taxol (Positive Ctrl)	4.44 ± 0.12	5.12 ± 0.20	15.3 ± 1.1	45.2 ± 2.3	Strong Positive (+++)
AMHB-Derivative 1	8.23 ± 0.45	13.0 ± 0.8	12.4 ± 0.9	28.6 ± 1.5	Positive (++)
AMHB-Derivative 2	2.36 ± 0.18	4.55 ± 0.3	18.7 ± 1.2	52.1 ± 2.8	Strong Positive (+++)

Note: Data represents the mean ± SD of three independent experiments. Apoptosis percentages are derived from Annexin V/PI staining at 1×IC50​ dosing.

References

• Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives Source: MDPI URL:[Link]

• Design and Synthesis of Benzene Homologues Tethered with 1,2,4-Triazole and 1,3,4-Thiadiazole Motifs Revealing Dual MCF-7/HepG2 Cytotoxic Activity Source: PMC / Molecules URL:[Link]

• N-Substituted Pyrido-1,4-Oxazin-3-Ones Induce Apoptosis of Hepatocellular Carcinoma Cells by Targeting NF-κB Signaling Pathway Source: Frontiers in Pharmacology URL:[Link]

• Targeting procaspase-3 with WF-208, a novel PAC-1 derivative, causes selective cancer cell apoptosis Source: PMC / Journal of Cellular and Molecular Medicine URL:[Link]

Sources

• 1. Design and Synthesis of Benzene Homologues Tethered with 1,2,4-Triazole and 1,3,4-Thiadiazole Motifs Revealing Dual MCF-7/HepG2 Cytotoxic Activity with Prominent Selectivity via Histone Demethylase LSD1 Inhibitory Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives | MDPI [mdpi.com]
• 3. Targeting procaspase-3 with WF-208, a novel PAC-1 derivative, causes selective cancer cell apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | N-Substituted Pyrido-1,4-Oxazin-3-Ones Induce Apoptosis of Hepatocellular Carcinoma Cells by Targeting NF-κB Signaling Pathway [frontiersin.org]

Application Notes &amp; Protocols: Catalyst Systems for Cross-Coupling Reactions of 4-(Aminomethyl)-3-hydroxybenzonitrile

Introduction: The Strategic Value of the 4-(Aminomethyl)-3-hydroxybenzonitrile Scaffold

4-(Aminomethyl)-3-hydroxybenzonitrile is a highly valuable building block for researchers in medicinal chemistry and materials science. Its structure incorporates a constellation of functional groups—a primary benzylic amine, a phenolic hydroxyl, and a nitrile—offering multiple points for diversification. Transition metal-catalyzed cross-coupling reactions are paramount for elaborating this scaffold, enabling the construction of complex molecules with potential therapeutic or functional properties.[1]

However, the very features that make this molecule attractive also present significant synthetic challenges. The primary amine and the phenolic hydroxyl are both excellent nucleophiles and can act as ligands, potentially leading to a lack of chemoselectivity and catalyst inhibition. This guide provides a detailed exploration of the catalyst systems and strategic protocols required to navigate these challenges, empowering scientists to selectively functionalize this versatile scaffold.

Core Principle: Navigating Chemoselectivity in a Multifunctional Scaffold

The primary challenge in cross-coupling reactions with 4-(aminomethyl)-3-hydroxybenzonitrile is controlling which functional group reacts. When coupling with an aryl halide (Ar-X), three main pathways are in competition: N-arylation, O-arylation, and C-C coupling (if the benzonitrile ring is pre-functionalized). The outcome is dictated by the judicious selection of the catalyst (metal and ligand), base, and solvent.

• N-Arylation (Buchwald-Hartwig Amination): Typically favored under kinetically controlled conditions with specific palladium/ligand systems designed for C-N bond formation. The primary amine is often more nucleophilic than the phenol under neutral or mildly basic conditions.

• O-Arylation (Buchwald-Hartwig C-O Coupling): Generally requires a stronger base to deprotonate the less acidic phenol, and specific ligands that are competent for C-O reductive elimination.

• C-C Coupling (e.g., Suzuki, Heck): Requires the benzonitrile ring to possess a leaving group (e.g., Br, I, OTf). The challenge then becomes performing the C-C coupling while preventing the catalyst from reacting with the amine or hydroxyl moieties.

Caption: Chemoselective pathways for functionalizing the scaffold.

Palladium-Catalyzed Systems: The Gold Standard for Arylation

Palladium catalysis remains the most robust and versatile method for the arylation of amines and phenols.[2] The key to success lies in the choice of phosphine ligand, which modulates the catalyst's stability, activity, and selectivity.[3][4]

Buchwald-Hartwig Amination for Selective N-Arylation

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[5] For a substrate like 4-(aminomethyl)-3-hydroxybenzonitrile, steric and electronic factors must be carefully managed. The use of bulky, electron-rich biarylphosphine ligands is critical. These ligands promote the crucial, often rate-limiting, reductive elimination step and prevent the formation of off-cycle catalyst decomposition products.[3]

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

Catalyst System Selection

For challenging, functionalized primary amines, specific catalyst/ligand combinations have proven superior. The choice of base is also critical; a non-nucleophilic base is required to deprotonate the amine-palladium complex without competing in other reactions.

Catalyst Precursor	Recommended Ligand	Base	Solvent	Temp (°C)	Rationale & Citation
Pd₂(dba)₃	RuPhos	LHMDS or K₃PO₄	1,4-Dioxane, Toluene	80-110	RuPhos is highly active for electron-rich and -poor anilines and tolerates functional groups.[6][7]
Pd(OAc)₂	XPhos	K₂CO₃ or Cs₂CO₃	t-BuOH or Toluene	80-110	XPhos provides high stability and activity, often effective for sterically hindered couplings.[8]
Pd₂(dba)₃	tBu₃P·HBF₄	NaOtBu	Toluene	80-100	A simple and highly effective system for a broad range of aminations.[9]

Protocol 1: General Procedure for N-Arylation

• Reaction Setup: To a dry, oven-baked reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), 4-(aminomethyl)-3-hydroxybenzonitrile (1.2 mmol, 1.2 equiv), and the selected base (2.2 mmol, 2.2 equiv).

• Inert Atmosphere: Seal the vial with a septum cap, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Catalyst Addition: In a separate vial and under an inert atmosphere, pre-mix the palladium precursor (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd) and the phosphine ligand (0.022 mmol, 2.2 mol%) in the reaction solvent (5 mL). Allow this mixture to stir for 15-20 minutes.[7]

• Reaction Initiation: Using a syringe, transfer the catalyst solution to the reaction vial containing the substrates and base.

• Heating and Monitoring: Place the vial in a preheated oil bath or heating block at the specified temperature. Monitor the reaction progress by TLC or LC-MS until the consumption of the limiting reagent is observed (typically 4-24 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of celite, washing with additional ethyl acetate (2 x 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the desired N-arylated product.

Suzuki-Miyaura Coupling for C-C Bond Formation

To achieve C-C bond formation, the 4-(aminomethyl)-3-hydroxybenzonitrile scaffold must first be functionalized with a leaving group, such as bromine or iodine (e.g., at the 5-position). The Suzuki-Miyaura reaction is an exceptionally powerful method for creating biaryl structures from such aryl halides.[10][11] The key is to use a catalyst system that is active for C-C coupling but does not readily interact with the amine or hydroxyl groups.

Caption: Simplified Suzuki-Miyaura coupling catalytic cycle.

Catalyst System Selection

The choice of ligand is often less stringent than in C-N coupling, but the base plays a crucial role in activating the boronic acid for transmetalation.[12] Mild inorganic bases are often preferred to avoid side reactions with the acidic phenol.

Catalyst Precursor	Recommended Ligand	Base	Solvent System	Temp (°C)	Rationale & Citation
Pd(PPh₃)₄	(None required)	K₂CO₃ or Na₂CO₃	Toluene/EtOH/H₂O	80-90	A classic, highly reliable system for a wide range of Suzuki couplings.[10]
Pd(OAc)₂	SPhos	K₃PO₄	1,4-Dioxane/H₂O	80-100	SPhos is a bulky biarylphosphine ligand that is highly effective for coupling aryl chlorides and bromides.[13]
PdCl₂(dppf)	(dppf is the ligand)	Cs₂CO₃	DMF or DME	80-90	The dppf ligand provides a stable and active catalyst, particularly good for heteroaryl couplings.[13]

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a reaction vial, add the halogenated 4-(aminomethyl)-3-hydroxybenzonitrile derivative (1.0 mmol, 1.0 equiv), the arylboronic acid (1.3 mmol, 1.3 equiv), and the base (3.0 mmol, 3.0 equiv).

• Inert Atmosphere: Seal the vial and establish an inert atmosphere as described in Protocol 1.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%) and the solvent system (e.g., Toluene/EtOH/H₂O 4:1:1, 5 mL). If using a precursor like Pd(OAc)₂, the ligand should be added concurrently.

• Heating and Monitoring: Heat the reaction mixture with vigorous stirring at the specified temperature. Monitor by TLC or LC-MS for the disappearance of the aryl halide.

• Workup: After cooling, dilute the reaction mixture with water (15 mL) and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Purification: Remove the solvent in vacuo and purify the residue by flash column chromatography to yield the biaryl product.

Alternative Catalyst Systems: Expanding the Toolkit

While palladium is dominant, other transition metals offer unique reactivity profiles that can be advantageous under specific circumstances.

Nickel-Catalyzed Couplings

Nickel catalysts are gaining prominence due to their lower cost and distinct reactivity, particularly in reactions involving radical intermediates.[14] Ni/photoredox dual catalysis has emerged as a powerful method for forming C-C bonds under exceptionally mild conditions, which would be highly beneficial for a sensitive substrate like ours.[15][16][17] This approach often uses an iridium or ruthenium-based photocatalyst to generate an α-amino radical from a suitable precursor, which then enters the nickel catalytic cycle.[16]

Copper-Catalyzed Couplings

Copper catalysis is well-established for Ullmann-type C-N and C-O couplings, often requiring higher temperatures than palladium-based methods but sometimes offering complementary selectivity.[18] More recently, copper has been used in electrochemical amidation reactions where benzonitrile itself can act as an amino source under oxidative conditions, highlighting the diverse reactivity of this metal.[19][20][21] For our scaffold, a copper-catalyzed N-arylation could be a viable alternative to the Buchwald-Hartwig reaction, potentially avoiding issues with palladium catalyst poisoning.[22]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst; Insufficiently inert atmosphere; Poor quality reagents/solvents.	Use a fresh bottle of catalyst/ligand. Ensure rigorous degassing of solvents and reaction setup. Use anhydrous solvents.
N- vs. O-Arylation	Incorrect base/ligand combination for desired selectivity.	For N-arylation, use milder bases (K₂CO₃, K₃PO₄). For O-arylation, stronger bases (NaOtBu, LHMDS) are needed. Screen different ligand classes.
Hydrodehalogenation	Presence of water or protic sources; β-hydride elimination (if applicable).	Ensure anhydrous conditions. Use a bulky ligand that promotes reductive elimination over side reactions.
Homocoupling of Boronic Acid	Presence of oxygen; Catalyst decomposition.	Rigorously deoxygenate the reaction mixture. Increase catalyst or ligand loading slightly.
Difficult Purification	Product co-elutes with ligand or starting material.	Optimize the reaction to achieve full conversion. For phosphine ligands, an oxidative workup (e.g., with H₂O₂) can convert them to phosphine oxides, which are often more polar and easier to separate.

Conclusion

The successful derivatization of 4-(aminomethyl)-3-hydroxybenzonitrile via cross-coupling is a testament to the power and precision of modern catalytic methods. By carefully selecting a palladium catalyst paired with a sterically demanding, electron-rich phosphine ligand, researchers can achieve high chemoselectivity for either N-arylation or C-C bond formation. Understanding the underlying mechanistic principles of each catalytic cycle is crucial for troubleshooting and optimizing these transformations. While palladium remains the workhorse, emerging nickel and copper-based systems provide promising alternatives that may offer milder conditions and novel reactivity, further expanding the synthetic possibilities for this valuable molecular scaffold.

References

• Chen, Z., et al. (2015). Palladium-catalyzed reductive coupling of phenols with anilines and amines: efficient conversion of phenolic lignin model monomers and analogues to cyclohexylamines. Chemical Science, 6, 4174-4178. [Link][23][24][25]

• Corma, A., et al. (2021). Pd Metal Catalysts for Cross-Couplings and Related Reactions in the 21st Century: A Critical Review. ACS Catalysis, 11(23), 14473–14529. [Link][2]

• Gogsig, T., et al. (2019). A Highly Selective Palladium-Catalyzed Aerobic Oxidative Aniline–Aniline Cross-Coupling Reaction. Organic Letters, 21(18), 7440–7444. [Link][26]

• Kudryavtsev, D., et al. (2021). Acetonitrile and benzonitrile as versatile amino sources in copper-catalyzed mild electrochemical C–H amidation reactions. RSC Advances, 11, 38817-38821. [Link][19][20][21]

• Molander, G. A., & Paul, F. (2017). A Protocol for the Aminomethylation of Aryl Halides Using α-Silylamines via Ni/Photoredox Dual Catalysis. ACS Catalysis, 7(9), 5949–5953. [Link][15]

• MacMillan, D. W. C., & Doyle, A. G. (2014). Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides. Science, 345(6195), 404-408. [Link][17]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. [Link][5]

• Wikipedia contributors. (2023). Suzuki reaction. Wikipedia, The Free Encyclopedia. [Link][10]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link][12]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1064–1071. [Link][8]

• Newman, S. G., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Journal of Medicinal Chemistry. [Link][7]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link][11]

• Sperger, T., et al. (2018). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers, 5, 2949-2956. [Link][13]

• Weires, A. G., et al. (2021). Accessing Aliphatic Amines in C–C Cross-Couplings by Visible Light/Nickel Dual Catalysis. Organic Letters, 23(11), 4154–4159. [Link][16]

• Ji, Y., et al. (2021). Copper-catalyzed transformation of alkyl nitriles to N-arylacetamide using diaryliodonium salts. Organic & Biomolecular Chemistry, 19, 4429-4433. [Link][18]

• ResearchGate. (2015). Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. Request PDF. [Link][3]

• ResearchGate. (2018). Copper-catalysed coupling of nitrogen-containing heterocycles with 4-iodobenzonitrile. Figure. [Link][22]

• Weix, D. J., et al. (2011). Nickel-catalyzed reductive cross-coupling of aryl halides with alkyl halides. Journal of the American Chemical Society, 133(41), 16588–16591. [Link][14]

• Alonso, F., et al. (2021). Editorial Catalysts: Special Issue on Transition Metal Catalyzed Cross-Coupling Reactions. Catalysts, 11(4), 481. [Link][1]

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• 23. Palladium-catalyzed reductive coupling of phenols with anilines and amines: efficient conversion of phenolic lignin model monomers and analogues to cyclohexylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Palladium-catalyzed reductive coupling of phenols with anilines and amines: efficient conversion of phenolic lignin model monomers and analogues to cy ... - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00941C [pubs.rsc.org]
• 25. Palladium-catalyzed reductive coupling of phenols with anilines and amines: efficient conversion of phenolic lignin model monomers and analogues to cyclohexylamines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 26. pubs.acs.org [pubs.acs.org]

Application Note: Incorporating 4-(Aminomethyl)-3-hydroxybenzonitrile into Polymer Matrices

Target Audience: Researchers, materials scientists, and drug development professionals. Applications: Bioorthogonal Raman imaging, targeted drug delivery vehicles, and high-performance thermosetting resins.

Introduction & Molecular Rationale

The molecule 4-(Aminomethyl)-3-hydroxybenzonitrile is a highly versatile, trifunctional building block. Its unique structural topology presents three distinct reactive and functional handles, making it an ideal candidate for advanced polymer engineering and bioconjugation:

• Primary Aliphatic Amine (-CH₂NH₂): A potent nucleophile ideal for covalent tethering to carboxylated polymer backbones (e.g., PLGA, Hyaluronic Acid) via standard carbodiimide chemistry.

• Phenolic Hydroxyl (-OH): Positioned ortho to the aminomethyl group, this creates an ortho-hydroxybenzylamine motif. This specific arrangement is the exact precursor required for the synthesis of benzoxazine monomers via Mannich condensation[1].

• Nitrile Group (-C≡N): Acts as a built-in, bioorthogonal Raman tag. The nitrile stretching vibration occurs in the "cell-silent" region of the Raman spectrum, allowing for background-free imaging of the polymer in complex biological matrices[2][3].

By understanding the causality of these functional groups, researchers can engineer self-validating polymer systems where the matrix synthesis, drug conjugation, and in vivo tracking are seamlessly integrated.

Table 1: Quantitative Functional Group Profiling

Functional Group	Target Polymer Functionality	Reaction/Application	Optimal pH / Temp	Key Analytical Metric
Primary Amine	Carboxylic Acids (-COOH)	EDC/NHS Amidation	pH 7.5 – 8.0	Amide I band (~1650 cm⁻¹)
Phenolic -OH	Formaldehyde	Benzoxazine Ring Closure	80°C – 100°C	Disappearance of free -OH
Ortho-Motif	Benzoxazine Monomers	Thermal Ring-Opening	150°C – 240°C	High Char Yield (>50%)
Nitrile (-C≡N)	N/A (Diagnostic Tag)	Spontaneous Raman Scattering	Physiological	Sharp peak at ~2230 cm⁻¹

Covalent Conjugation via EDC/NHS Chemistry

To utilize 4-(Aminomethyl)-3-hydroxybenzonitrile as a tracking tag for drug delivery nanoparticles, it must be covalently grafted to the polymer backbone. The most robust method for carboxylated polymers (like PLGA-COOH) is EDC/NHS crosslinking.

Causality of the Protocol: The reaction is strictly separated into two pH-dependent steps. EDC activation is performed at mildly acidic pH (5.5) because the protonated carboxylic acid is required to form the highly reactive O-acylisourea intermediate, while preventing rapid hydrolysis of the EDC[4][5]. Conversely, the conjugation step is shifted to mildly basic pH (8.0) to ensure the primary amine of 4-(Aminomethyl)-3-hydroxybenzonitrile is deprotonated (free base), maximizing its nucleophilicity[4].

Workflow of pH-dependent EDC/NHS polymer bioconjugation and purification.

Protocol 1: Grafting to PLGA-COOH

Materials: PLGA-COOH, EDC·HCl, Sulfo-NHS, MES Buffer (0.1 M, pH 5.5), PBS (0.1 M, pH 8.0), 4-(Aminomethyl)-3-hydroxybenzonitrile.

• Polymer Activation: Dissolve 100 mg of PLGA-COOH in 5 mL of MES buffer (pH 5.5). Add a 10-fold molar excess of EDC·HCl and a 10-fold molar excess of Sulfo-NHS.

• Incubation: Stir the mixture at room temperature for exactly 30 minutes. Note: Exceeding 30 minutes increases the risk of the intermediate rearranging into an unreactive N-acylurea[5].

• pH Adjustment: Rapidly adjust the buffer pH to 8.0 using 1M NaOH, or buffer-exchange into PBS (pH 8.0) using a desalting column.

• Conjugation: Immediately add a 5-fold molar excess of 4-(Aminomethyl)-3-hydroxybenzonitrile. Stir continuously for 12 hours at room temperature.

• Purification: Transfer the solution to a dialysis cassette (MWCO 3.5 kDa) and dialyze against distilled water for 48 hours to remove unreacted small molecules and urea byproducts.

• Validation: Lyophilize the product. Validate conjugation via FTIR (appearance of amide I/II bands at 1650 cm⁻¹ and 1550 cm⁻¹) and Raman spectroscopy (presence of the -C≡N peak at ~2230 cm⁻¹).

Synthesis of Polybenzoxazine Networks

Beyond bioconjugation, the ortho-hydroxybenzylamine structural motif of the molecule allows it to act as a direct precursor for benzoxazine thermosetting resins. Benzoxazines are formed via a Mannich condensation of a phenol, an amine, and formaldehyde[1]. Because our target molecule contains both the phenol and amine ortho to each other, it can undergo cyclization with formaldehyde to form a functionalized benzoxazine monomer.

Causality of the Protocol: Upon heating (150°C–240°C), the oxazine ring undergoes thermally induced ring-opening polymerization via C-O bond cleavage. This forms a highly crosslinked phenolic network characterized by near-zero shrinkage, high char yield, and excellent thermal stability[1][6]. The retained nitrile group within this matrix can further be utilized for post-polymerization crosslinking (e.g., trimerization to triazines) to maximize heat resistance.

Thermally induced ring-opening polymerization pathway for polybenzoxazine networks.

Protocol 2: Benzoxazine Monomer Synthesis & Curing

• Monomer Synthesis: Dissolve 4-(Aminomethyl)-3-hydroxybenzonitrile and paraformaldehyde (1:2 molar ratio) in a suitable solvent (e.g., 1,4-dioxane). Reflux the mixture at 90°C for 6 hours.

• Precipitation: Cool the mixture and precipitate the monomer in cold distilled water. Filter and dry under vacuum at 60°C.

• Thermal Curing: Place the dried monomer in a mold. Subject it to a step-cure thermal profile: 150°C for 1 hour, 180°C for 1 hour, and 200°C for 2 hours.

• Validation: Use Differential Scanning Calorimetry (DSC) to confirm the absence of the exothermic ring-opening peak, indicating complete polymerization[6].

Application: Bioorthogonal Raman Imaging

A critical challenge in tracking polymer nanoparticles in vitro or in vivo is the autofluorescence of biological tissues and the photobleaching of traditional fluorescent dyes.

Causality of the Design: The nitrile (-C≡N) group incorporated into the polymer matrix acts as a bioorthogonal Raman reporter. Biological molecules (proteins, lipids, nucleic acids) predominantly scatter light in the "fingerprint" region (<1800 cm⁻¹) or the high-wavenumber region (>2800 cm⁻¹)[2][7]. The nitrile group vibrates exclusively in the "cell-silent" region (1800–2800 cm⁻¹), specifically at ~2230 cm⁻¹[3]. This enables researchers to perform Stimulated Raman Scattering (SRS) or Surface-Enhanced Raman Spectroscopy (SERS) imaging with virtually zero background noise[3][7].

Imaging Protocol Guidelines:

• Excitation: Utilize a near-infrared (NIR) laser (e.g., 785 nm) to minimize tissue damage and maximize penetration depth[7].

• Detection Window: Tune the Raman spectrometer to isolate the 2220–2240 cm⁻¹ spectral window.

• Mapping: Generate a spatial map of the nitrile signal intensity to quantify the intracellular distribution of the polymer matrix, allowing for precise tracking of nanoparticle uptake and degradation kinetics over time.

References

• Achieving Controlled Biomolecule–Biomaterial Conjugation. Chemical Reviews. URL:[Link][4]

• SERS Tags for Biomedical Detection and Bioimaging. Theranostics. URL:[Link][7]

• Biomedical applications, perspectives and tag design concepts in the cell – silent Raman window. PMC. URL:[Link][2]

• Achieving Controlled Biomolecule–Biomaterial Conjugation. PMC - NIH. URL:[Link][5]

• Unveiling the molecular dynamics of a nitrile-containing 5-lipoxygenase-activating protein antagonist in primary macrophages through Raman spectroscopy. PMC. URL:[Link][3]

• Synthesis, characterization and bioactivity of chalcone-based polybenzoxazine/copper oxide nanocomposites. PMC. URL:[Link][1]

• Polymerization Scheme and Chemical Structure of Aromatic Diamine‐Based Polybenzoxazines: New Details. ResearchGate. URL:[Link][6]

Sources

• 1. Synthesis, characterization and bioactivity of chalcone-based polybenzoxazine/copper oxide nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biomedical applications, perspectives and tag design concepts in the cell – silent Raman window - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unveiling the molecular dynamics of a nitrile-containing 5-lipoxygenase-activating protein antagonist in primary macrophages through Raman spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Achieving Controlled Biomolecule–Biomaterial Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. SERS Tags for Biomedical Detection and Bioimaging [thno.org]

Reference Data & Comparative Studies

Advanced Reactivity Profiling: 4-(Aminomethyl)-3-hydroxybenzonitrile vs. 4-(Aminomethyl)benzonitrile

Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Content Type: Technical Comparison Guide & Protocol Manual

Executive Summary & Structural Causality

In medicinal chemistry and organic synthesis, the strategic placement of a single functional group can fundamentally alter a molecule's reaction trajectory. This guide provides an objective, data-driven comparison between 4-(Aminomethyl)benzonitrile (a standard benzylic amine) and its hydroxylated analog, 4-(Aminomethyl)-3-hydroxybenzonitrile .

While both molecules share a strongly electron-withdrawing para-cyano group (-CN), the introduction of the 3-hydroxyl group in the latter creates an ortho-hydroxybenzylamine motif. As a Senior Application Scientist, I emphasize that this is not merely a steric modification; it unlocks entirely distinct intramolecular reaction pathways, alters the amine's nucleophilicity via hydrogen bonding, and introduces chemoselectivity challenges that must be managed during synthetic route design.

Electronic Effects & Reactivity Divergence

The Baseline: 4-(Aminomethyl)benzonitrile

In 4-(Aminomethyl)benzonitrile, the primary amine's reactivity is governed by the inductive (-I) and resonance (-M) pull of the para-cyano group. This electron withdrawal slightly depresses the basicity of the amine, yielding a predicted pKa of approximately 8.47[1], compared to ~9.3 for an unsubstituted benzylamine. Consequently, it acts as a predictable, albeit slightly less reactive, nucleophile ideal for standard N-alkylation, reductive amination, and amidation workflows. The aromatic ring itself is highly deactivated, making it resistant to Electrophilic Aromatic Substitution (EAS).

The Divergence: 4-(Aminomethyl)-3-hydroxybenzonitrile

The addition of the 3-hydroxyl group fundamentally rewires the molecule's potential:

• Bifunctional Nucleophilicity: The molecule now possesses both a hard oxygen nucleophile (phenolate) and a softer nitrogen nucleophile (amine). This requires strict stoichiometric control or protecting group strategies during acylation to prevent O-acylation.

• Benzoxazine Formation: The spatial proximity of the ortho-hydroxyl and aminomethyl groups allows the molecule to undergo highly efficient multicomponent cyclization with aldehydes to form benzoxazine monomers[2].

• ortho-Quinone Methide (o-QM) Generation: Under thermal stress, ortho-hydroxybenzylamines can extrude ammonia to form highly reactive ortho-quinone methides. These transient intermediates are powerful dienes for hetero-Diels-Alder cycloadditions, a strategy frequently utilized in the synthesis of complex spiroketals[3].

Fig 1: Divergent reactivity pathways driven by the ortho-hydroxyl group.

Quantitative Reactivity Comparison

To facilitate rapid decision-making in route scouting, the following table summarizes the divergent chemical properties of the two building blocks.

Property / Reactivity	4-(Aminomethyl)benzonitrile	4-(Aminomethyl)-3-hydroxybenzonitrile	Causality & Mechanistic Note
Amine pKa	~8.47[1]	~8.2 - 8.6 (Complexed)	-CN withdraws electron density; -OH allows intramolecular H-bonding.
Nucleophilic Sites	1 (Primary Amine)	2 (Amine and Phenolic OH)	3-OH variant requires chemoselective conditions to avoid O-alkylation.
Benzoxazine Formation	Inactive	Highly Active[2]	Requires the ortho-phenolic OH to cyclize with formaldehyde.
o-QM Generation	Inactive	Active (Thermal/Base)[3]	1,4-elimination of NH3 strictly requires the ortho-OH group.
EAS Susceptibility	Highly Deactivated	Activated at C2/C6	The strong +M effect of the -OH group overrides the -CN deactivation.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system, meaning it contains built-in analytical checkpoints to confirm the reaction is proceeding via the intended mechanism.

Protocol A: Chemoselective N-Amidation of 4-(Aminomethyl)benzonitrile

Because this molecule lacks a competing nucleophile, standard Schotten-Baumann or anhydrous acylation conditions proceed cleanly.

• Preparation: Dissolve 4-(Aminomethyl)benzonitrile (1.0 equiv) and N,N-diisopropylethylamine (DIPEA, 2.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C under nitrogen.

• Addition: Dropwise add the desired acyl chloride (1.1 equiv).

• Self-Validation Checkpoint 1 (TLC): After 1 hour, spot the reaction mixture against the starting material on a silica TLC plate. Stain with Ninhydrin and heat. Validation: The starting material will show a distinct purple/brown spot (primary amine). The successful consumption of the starting material and formation of the amide is validated by the disappearance of the ninhydrin-active spot.

• Workup: Quench with saturated aqueous NaHCO3, extract with DCM, and wash with 1M HCl to remove residual DIPEA.

• Self-Validation Checkpoint 2 (NMR): 1H NMR (CDCl3) will show a new broad singlet at ~6.5–8.0 ppm (amide N-H) and a characteristic downfield shift of the benzylic -CH2- protons.

Protocol B: Thermal o-QM Generation & Trapping from 4-(Aminomethyl)-3-hydroxybenzonitrile

Heating ortho-hydroxybenzylamines generates ortho-quinone methides (o-QMs), which can be trapped by dienophiles[3]. This pathway has been extensively studied in the context of novolac resin curing and complex natural product synthesis[4].

Fig 2: Mechanism of thermal o-QM generation and subsequent cycloaddition.

• Preparation: Dissolve 4-(Aminomethyl)-3-hydroxybenzonitrile (1.0 equiv) and an excess of a dienophile (e.g., ethyl vinyl ether, 5.0 equiv) in anhydrous toluene.

• Thermal Activation: Heat the mixture to reflux (110 °C) in a sealed tube or under a reflux condenser. The heat drives the extrusion of ammonia via a zwitterionic intermediate.

• Self-Validation Checkpoint 1 (Visual/Colorimetric): The reaction mixture will often transition through a deep yellow or orange hue. Validation: This color change is highly characteristic of the highly conjugated, transient o-QM species forming in situ. The color will fade as the o-QM is consumed by the dienophile.

• Workup: Cool to room temperature and concentrate under reduced pressure. Purify the resulting chroman derivative via flash column chromatography.

• Self-Validation Checkpoint 2 (IR/NMR): Infrared (IR) spectroscopy will confirm the complete disappearance of the broad phenolic -OH stretch (~3300 cm⁻¹). 1H NMR will reveal the newly formed aliphatic protons of the heterocyclic ring, confirming the successful[4+2] hetero-Diels-Alder cycloaddition.

Sources

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]
• 3. An ortho -quinone methide based strategy towards the rubromycin spiroketal family - RSC Advances (RSC Publishing) DOI:10.1039/C5RA17108C [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]

spectroscopic comparison of 4-(Aminomethyl)-3-hydroxybenzonitrile isomers

Spectroscopic Comparison of 4-(Aminomethyl)-3-hydroxybenzonitrile Isomers: A Definitive Analytical Guide

Executive Summary

In the fields of drug development and chemical biology, aminomethyl-hydroxybenzonitriles serve as highly versatile bifunctional scaffolds. They are critical intermediates in the synthesis of bioorthogonal tetrazine probes and small-molecule protein-protein interaction (PPI) inhibitors, such as those targeting the Keap1-Nrf2 pathway1[1].

However, regioisomerism fundamentally alters their electronic distribution, directly impacting downstream reactivity (e.g., SNAr or condensation rates). Distinguishing between isomers—specifically 4-(Aminomethyl)-3-hydroxybenzonitrile (Isomer A) and 3-(Aminomethyl)-4-hydroxybenzonitrile (Isomer B) —is a common analytical hurdle. This guide provides an objective, data-driven framework for differentiating these isomers using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy.

Structural & Synthetic Context

These isomers are typically accessed via the Gabriel synthesis from their corresponding fluorobenzonitriles or via the catalytic hydrogenation of cyanophenols2[2]. Because the starting materials dictate the final substitution pattern, verifying the regiochemistry of the isolated product is paramount before proceeding to complex conjugations3[3].

Workflow for the synthesis of aminomethyl-hydroxybenzonitrile isomers via Gabriel synthesis.

Spectroscopic Differentiation Data

The most definitive method for differentiating these regioisomers is analyzing the ABX spin system of the aromatic ring via ¹H NMR.

Table 1: Representative ¹H NMR Chemical Shifts (DMSO-d₆, 400 MHz)

Proton Assignment	Isomer A: 4-(Aminomethyl)-3-hydroxy...	Isomer B: 3-(Aminomethyl)-4-hydroxy...	Multiplicity & Coupling
H-2	~7.10 ppm (Shielded by ortho-OH)	~7.55 ppm (Deshielded by ortho-CN)	Singlet / doublet (J ≈ 1.5–2.0 Hz)
H-5	~7.35 ppm	~6.90 ppm (Shielded by ortho-OH)	Doublet (J ≈ 8.0–8.5 Hz)
H-6	~7.15 ppm	~7.45 ppm	Doublet of doublets (J ≈ 8.0, 1.5 Hz)
-CH₂-	~3.85 ppm	~3.90 ppm	Singlet (2H)
-OH / -NH₂	Broad singlets (Exchangeable)	Broad singlets (Exchangeable)	Singlets (Variable ppm)

Table 2: Key FT-IR Vibrational Frequencies (ATR Mode)

Functional Group	Frequency Range (cm⁻¹)	Diagnostic Value
-C≡N Stretch	2220 – 2230 cm⁻¹	Confirms nitrile integrity (Sharp, strong).
-OH Stretch	3200 – 3400 cm⁻¹	Broadened due to intermolecular H-bonding.
-NH₂ Stretch	3300 – 3500 cm⁻¹	Primary amine doublet (symmetric/asymmetric).
C-O Stretch	1200 – 1250 cm⁻¹	Phenolic C-O bond confirmation.

Mechanistic Insights: The Causality of Chemical Shifts

As an application scientist, I rely on the fundamental push-pull electronic dynamics of the aromatic ring to assign these spectra without needing a reference standard for every isomer.

• The Push (Hydroxyl Group): The -OH group is a strong π-donor via resonance. It significantly shields the protons ortho and para to it, driving their chemical shifts upfield (lower ppm).

• The Pull (Nitrile Group): The -CN group is a strong π-acceptor and σ-acceptor. It deshields the protons ortho and para to it, pushing their resonances downfield (higher ppm).

Applying the Logic: In Isomer A , the H-2 proton is sandwiched between the -OH and -CN groups. The powerful shielding effect of the ortho-OH overrides the deshielding of the ortho-CN, resulting in a relatively upfield singlet (~7.10 ppm). In Isomer B , the H-5 proton is ortho to the -OH group and meta to the -CN group. It experiences maximum shielding with minimal deshielding interference, making it the most upfield signal in the spectrum (~6.90 ppm, doublet).

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your analytical data, implement the following self-validating workflows.

Spectroscopic decision tree for differentiating regioisomers using NMR and FT-IR data.

Protocol 1: High-Resolution ¹H NMR Acquisition & D₂O Exchange

• Sample Preparation: Dissolve 5–10 mg of the purified isomer in 0.6 mL of strictly anhydrous DMSO-d₆.

  • Causality: Anhydrous DMSO is critical because it strongly hydrogen-bonds with the -OH and -NH₂ groups, drastically slowing their proton exchange rates. This allows you to observe these heteroatom protons as distinct, albeit broad, peaks rather than a single coalesced baseline hump.

• Initial Acquisition: Run a standard ¹H sequence (e.g., zg30 on Bruker systems) at 400 MHz or higher. Phase and baseline correct the spectrum.

• Self-Validation (D₂O Shake): Add 10–15 μL of Deuterium Oxide (D₂O) directly to the NMR tube. Shake vigorously for 30 seconds and re-acquire the spectrum.

  • Causality: The labile -OH and -NH₂ protons will rapidly exchange with deuterium, causing their respective peaks to disappear from the spectrum. This self-validating step unambiguously confirms which signals belong to the heteroatoms versus the carbon-bound aminomethyl (-CH₂-) protons.

Protocol 2: ATR-FTIR Analysis

• Background Scan: Clean the diamond ATR crystal with isopropanol and collect a background spectrum in ambient air.

• Sample Application: Apply 1–2 mg of the neat, dry solid directly onto the crystal.

  • Causality: Attenuated Total Reflectance (ATR) is heavily preferred over traditional KBr pellet preparation for these compounds. KBr is highly hygroscopic; any absorbed atmospheric water will create a massive, broad O-H stretch around 3400 cm⁻¹, entirely obscuring the critical native -OH and -NH₂ bands of your isomer.

• Acquisition: Apply the pressure anvil until the force gauge indicates optimal contact, and acquire 16–32 scans at a resolution of 4 cm⁻¹.

References

• Source: ACS Publications (Bioconjugate Chemistry)
• Technical Support Center: Scaling Up the Synthesis of 3-(Aminomethyl)
• Source: ACS Publications (Journal of Medicinal Chemistry)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-(Aminomethyl)-3-hydroxybenzonitrile proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, self-validating safety and disposal protocol is non-negotiable when handling functionalized aromatics like 4-(Aminomethyl)-3-hydroxybenzonitrile . This compound features a unique trifunctional architecture: a basic primary amine (aminomethyl group), a weakly acidic phenol (hydroxyl group), and an electrophilic nitrile core.

This amphoteric nature dictates highly specific handling logistics. Improper disposal or accidental mixing with incompatible reagents can lead to exothermic reactions or the release of toxic byproducts. This guide provides a comprehensive, mechanistically grounded operational plan to ensure absolute laboratory safety, environmental stewardship, and regulatory compliance.

Chemical Hazard Profile & PPE Requirements

Before initiating any workflow or disposal procedure, personnel must understand the causality behind the required Personal Protective Equipment (PPE). The aminomethyl group acts as a basic skin penetrant and sensitizer, facilitating the transport of the toxic benzonitrile core across the dermal barrier[1].

Table 1: Hazard Classifications and Operational Implications

Hazard Class	GHS Code	Mechanistic Implication	Mandated PPE & Engineering Controls
Acute Toxicity (Oral/Dermal/Inhal.)	Category 4 (H302, H312, H332)	Systemic toxicity upon entry. The fine powder is easily aerosolized.	Fume hood (min. 80-100 fpm face velocity). N95/P100 respirator if handled outside a hood.
Skin Irritation / Sensitization	Cat 2 (H315) / Cat 1 (H317)	Amine basicity strips dermal lipids, leading to contact dermatitis and allergic sensitization.	Nitrile gloves (double-gloving required for solvent solutions). Butyl rubber overgloves for high-volume spills[2].
Eye Irritation	Category 2A (H319)	Severe ocular damage risk due to the amphoteric nature of the compound.	ANSI Z87.1 compliant chemical safety goggles. Face shield for solution transfers.
Specific Target Organ Toxicity	STOT SE 3 (H335)	Respiratory tract irritation driven by the volatility of the amine moiety.	Local exhaust ventilation (LEV) is strictly required[1].

Mechanistic Rationale for Disposal Protocols

Why is drain disposal strictly prohibited? The EPA explicitly prohibits the drain disposal of toxic, non-readily biodegradable aromatic nitriles[2]. The compound is highly toxic to aquatic life, and standard municipal wastewater treatment plants (POTWs) cannot efficiently degrade functionalized benzonitriles without risking the poisoning of their biological treatment sludge.

Why controlled high-temperature incineration? High-temperature incineration is the only EPA-approved and scientifically sound method for the complete destruction of substituted benzonitriles[3]. While the benzonitrile core is generally stable, incomplete combustion can generate hydrogen cyanide (HCN). Controlled incineration ensures complete oxidation. Furthermore, the facility must utilize flue gas scrubbing to capture nitrogen oxides (NOx) generated from the amine and nitrile nitrogen atoms, preventing secondary environmental pollution[4].

Why avoid neutralization or mixing with strong acids? Because of its amphoteric nature, 4-(Aminomethyl)-3-hydroxybenzonitrile can react exothermically with both strong acids and strong bases. Exposure to extreme heat in the presence of concentrated acids can trigger acid-catalyzed nitrile hydrolysis, converting the nitrile to an amide or carboxylic acid while releasing massive amounts of heat.

Step-by-Step Waste Segregation & Disposal Workflow

To maintain a self-validating safety system, every step of the disposal process must be documented and verified.

Step 1: Source Segregation

• Action: Separate 4-(Aminomethyl)-3-hydroxybenzonitrile waste into distinct "Solid" and "Liquid" hazardous waste streams.

• Rationale: Mixing solid powder with liquid waste increases the volume of highly regulated liquid waste and introduces the risk of unexpected solvation reactions.

Step 2: Chemical Compatibility Verification

• Action: Ensure the waste collection container does not contain strong oxidizers (e.g., peroxides, permanganates) or concentrated acids.

• Rationale: The primary amine is highly susceptible to oxidation, which can lead to rapid gas evolution and container pressurization.

Step 3: Packaging and Labeling (RCRA Compliance)

• Action: Place solid waste (including contaminated Kimwipes, weigh boats, and PPE) into a heavy-duty, sealable polyethylene bag, then into a rigid, leak-proof secondary container. Label clearly as "Hazardous Waste: Toxic Organic Solid (Substituted Benzonitrile / Amine)".

• Rationale: Proper RCRA labeling prevents downstream mixing errors at the Treatment, Storage, and Disposal Facility (TSDF)[2].

Step 4: Transfer to a Licensed TSDF

• Action: Store the sealed waste in a designated hazardous waste accumulation area (for no longer than 90 days if a Large Quantity Generator)[2]. Dispatch to a licensed chemical destruction plant for controlled incineration[3].

Disposal Workflow Visualization

Waste segregation and high-temperature incineration workflow for substituted benzonitriles.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent inhalation exposure and environmental contamination.

• Evacuation and Isolation: Immediately evacuate personnel from the immediate vicinity. Ensure the laboratory's local exhaust ventilation is operating at maximum capacity.

• PPE Donning: Responders must don fresh nitrile gloves (with butyl rubber overgloves for large liquid spills), safety goggles, and an appropriate respirator if the spill is outside a fume hood[2].

• Containment (Solid Spill): Do NOT dry sweep. Dry sweeping aerosolizes the active pharmaceutical ingredient (API) intermediate, exponentially increasing the risk of inhalation exposure (Acute Tox 4)[1].

• Collection: Lightly mist the powder with a compatible inert solvent (e.g., water or dilute ethanol) to suppress dust formation. Carefully scoop the dampened material using a non-sparking tool and place it into a dedicated hazardous waste container.

• Decontamination: Wash the affected surface thoroughly with soap and water, as the compound is moderately soluble in aqueous systems due to its amphoteric nature. Collect all wash water as hazardous liquid waste[1].

Sources

• 1. fishersci.com [fishersci.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. 2-Bromo-5-hydroxybenzonitrile | 189680-06-6 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]